C.I. Reactive yellow 22

Specification

• CAS No.: 12226-49-2
• Molecular Formula: C9H14ClNO
• Molecular Weight: 0

Introduction

Market Analysis and Applications

Current Market Status

The Reactive Yellow 22 market demonstrated significant commercial importance with a valuation of USD 2.1 Billion in 2024. Market projections forecast substantial growth to reach USD 3.5 Billion by 2033, representing a compound annual growth rate (CAGR) of 6.0% from 2026 to 2033. This growth trajectory reflects the compound's widespread utility and increasing demand across multiple industrial sectors.

Industrial Applications

While primarily utilized in textile dyeing, particularly for cotton and other cellulosic fibers, C.I. Reactive Yellow 22 finds applications across diverse industries:

• Textile Industry: Primary application for dyeing cellulosic fibers, providing bright yellow coloration with excellent fastness properties

• Paper Industry: Used in coloration of high-quality papers and specialty paper products

• Food Industry: Employed in certain food-related applications where color stability is required

Market growth is driven by several factors, including technological advancements in dyeing processes, increasing consumer demand for colorfast textiles, and the development of more environmentally sustainable dyeing methods that minimize water usage and chemical footprint.

Performance Characteristics

Technical Properties

C.I. Reactive Yellow 22 demonstrates excellent performance characteristics, particularly in terms of colorfastness and durability. The compound delivers a "Brilliant Yellow" shade when applied to appropriate substrates. Its technical performance metrics, as evaluated according to ISO standards, are presented in Table 1.

Table 1: Performance Properties of C.I. Reactive Yellow 22

Performance Parameter	ISO Rating	Notes
Light Fastness	6-7	Excellent resistance to light exposure
Oxygen Bleaching Resistance	4-5	Good resistance to oxidative bleaching agents
Perspiration Fastness - Fading	5	Excellent resistance to degradation from perspiration
Perspiration Fastness - Staining	5	Minimal staining of adjacent materials
Soaping Resistance (95°C)	4-5	Excellent resistance to detergent washing at high temperatures

The high light fastness rating (6-7 on the ISO scale) is particularly notable, indicating exceptional durability when exposed to light—a critical property for textiles that will be used in outdoor applications or exposed to significant sunlight.

Dyeing Mechanism

The reactivity of C.I. Reactive Yellow 22 stems from its reactive groups, typically vinyl sulfone or halogenated triazines, which form covalent bonds with nucleophilic sites on fiber substrates, particularly the hydroxyl groups present in cellulosic fibers. This covalent bonding mechanism ensures high fastness properties and resistance to washing and fading.

During the dyeing process, the reactive groups of the dye molecule undergo nucleophilic substitution reactions with the substrate, creating strong chemical bonds rather than merely physical adsorption. This covalent attachment is the fundamental reason for the dye's excellent fastness properties and its ability to withstand repeated washings and environmental stressors.

Synthesis and Production Methods

While specific manufacturing details for C.I. Reactive Yellow 22 are proprietary to various manufacturers, the general synthesis pathway involves diazotization and coupling reactions. The process typically includes:

• Preparation of a diazonium salt through the reaction of an aromatic amine with sodium nitrite under acidic conditions

• Coupling of the diazonium salt with an appropriate coupling component to form the azo structure

• Introduction of reactive groups (such as vinyl sulfone or halogenated triazines) to impart reactivity with fiber substrates

The optimization of synthesis conditions, including temperature control, pH management, and precise reactant ratios, is critical for ensuring consistent product quality and performance characteristics.

Environmental Considerations and Sustainability

Eco-friendly Production Approaches

The dyeing industry, including the production and application of reactive dyes like C.I. Reactive Yellow 22, has increasingly focused on sustainable practices. According to environmental assessments, eco-friendly dye production methods can reduce water usage by up to 30% and significantly lower the chemical footprint associated with traditional dyeing processes.

The Environmental Protection Agency (EPA) has reported on these improvements, highlighting the importance of sustainable practices in dye manufacturing and application. This shift toward sustainability has made C.I. Reactive Yellow 22 an appealing option for brands seeking to align their operations with environmentally responsible practices.

Trade Name	Supplier
Akreact Yellow MX-4G	Aakash Chemicals & Dyestuffs Inc
Assofix Yellow M4G	Associated Intermediates & Chemicals
Indofix Yellow M4GI	Indo Colchem Ltd
Intracron Yellow C-4G	Yorkshire Group plc
Kemaion Yellow M4G	Karsandas Mavji
Meactive Yellow M4G	Astik Dyestuff Pvt Ltd
Procion Brilliant Yellow M-4G	Imperial Chemical Industries
Reactron Yellow M4G	Amar Dye Chem Ltd

This diversity of suppliers ensures global availability of the compound for various industrial applications.

Comparison with Other Reactive Yellow Dyes

While C.I. Reactive Yellow 22 has specific properties and applications, it is valuable to consider how it compares with other reactive yellow dyes used in similar contexts. Table 3 presents a comparative analysis of selected reactive yellow dyes.

Table 3: Comparative Analysis of Selected Reactive Yellow Dyes

Property	C.I. Reactive Yellow 22	C.I. Reactive Yellow 145	C.I. Reactive Yellow 14
Structure	Single azo class	Contains vinyl sulfone reactive group	Contains azo group
Light Fastness	6-7 (ISO)	Data not available	Not directly specified
Main Application	Cellulosic fibers	Cotton and ramie fibers	Cellulosic fibers
Maximum Absorbance	Not specified	~418 nm	Not specified
Degradation	Not specified	Degradable via UV/H₂O₂ process	Degradable via ZnO photocatalysis

Research on C.I. Reactive Yellow 145 has shown that it can be effectively degraded through advanced oxidation processes, particularly using UV/H₂O₂ systems. The degradation efficiency reaches approximately 99% when 5% hydrogen peroxide of 100 ppm solution is irradiated with 24W UV power at pH 3.0 for 1 hour.

Similarly, studies on compatibility between reactive dyes have demonstrated that C.I. Reactive Yellow 145, when used alongside C.I. Reactive Red 238 and C.I. Reactive Blue 235, shows good compatibility based on exhaustion and fixation yield rates, dye extinction coefficients, and adsorption kinetics.